1-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(4-fluorobenzyl)urea

• IUPAC Name: 1-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C19H21FN4OS/c1-13-18(16-7-10-26-12-16)14(2)24(23-13)9-8-21-19(25)22-11-15-3-5-17(20)6-4-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,21,22,25)
• InChI Key: UTWSTMCZBDVOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)NCC2=CC=C(C=C2)F)C)C3=CSC=C3
• Molecular Formula: C19H21FN4OS
• Molecular Weight: 372.5 g/mol

Description

1-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(4-fluorobenzyl)urea is a useful research compound. Its molecular formula is C19H21FN4OS and its molecular weight is 372.46. The purity is usually 95%.
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Scientific Research Applications

Photophysical and Chemosensor Applications

• Photophysical Properties and Chemosensor Development : Studies on related compounds have explored their photophysical properties and potential as fluorescent chemosensors for the detection of metal ions. For example, research on pyrazoline-benzothiazole derivatives has shown that these compounds can serve as effective fluorescent chemosensors for detecting Cu2+, Fe3+, and Fe2+ ions, highlighting the compound's utility in environmental monitoring and bioimaging applications (Asiri et al., 2019).

Antimicrobial and Antituberculosis Activities

• Antibacterial and Antifungal Activities : Related heterocyclic compounds have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety have demonstrated significant activities against various bacterial strains, underscoring their potential in developing new antimicrobial agents (Azab et al., 2013).

Synthesis and Characterization

• Synthetic Approaches and Characterization : The compound falls within a broader category of heterocyclic compounds for which various synthetic routes and characterization techniques have been developed. For example, research on the synthesis and structural characterization of isostructural thiazoles has provided insights into the molecular structures and properties of such compounds, which are essential for understanding their reactivity and potential applications (Kariuki et al., 2021).